N-((6-cyclopropylpyrimidin-4-yl)methyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H14F3N3O/c17-16(18,19)12-3-1-2-11(6-12)15(23)20-8-13-7-14(10-4-5-10)22-9-21-13/h1-3,6-7,9-10H,4-5,8H2,(H,20,23)
• InChI Key: BUKZFJXLQZGFSN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=NC(=C2)CNC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C16H14F3N3O
• Molecular Weight: 321.30 g/mol

Description

N-((6-cyclopropylpyrimidin-4-yl)methyl)-3-(trifluoromethyl)benzamide, also known as CP-690,550, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Antimicrobial Activity:

• A study reported the synthesis of substituted benzamide derivatives with evaluation of their antibacterial and antifungal activities. Compounds with specific moieties showed significant activity, comparable to standard drugs Streptomycin and Amphotericin-B (Laxmi et al., 2019).

Synthesis and Characterization:

• Research on the synthesis of functionalized trifluoromethylpyrazolopyrimidines from aminocyanopyrazole precursors, providing insights into chemical reactions and molecular structures (Bellili et al., 2022).
• A study focused on the crystal and molecular structures of a compound related to N-((6-cyclopropylpyrimidin-4-yl)methyl)-3-(trifluoromethyl)benzamide, contributing to the understanding of its chemical characteristics (Richter et al., 2023).

Metabolism and Pharmacokinetics:

• An investigation into the metabolism of Flumatinib, a related compound, in chronic myelogenous leukemia patients, provided insights into its metabolic pathways and potential implications for treatment (Gong et al., 2010).

Analytical Methods:

• Development of nonaqueous capillary electrophoresis for separating related substances, contributing to analytical chemistry and quality control methods (Ye et al., 2012).

Bioactivity and Complex Formation:

• Synthesis and characterization of new benzamides and their metal complexes, with an evaluation of their antibacterial activity, highlighting potential applications in bioactive compound development (Khatiwora et al., 2013).

Impact on Pharmacokinetics:

• A study examined how hydrolysis-mediated clearance affects the pharmacokinetics of novel anaplastic lymphoma kinase inhibitors, providing valuable pharmacokinetic data (Teffera et al., 2013).